Cas no 2137983-16-3 (5-(4-bromo-2-chlorophenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride)

• Product Name: 5-(4-bromo-2-chlorophenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride
• CAS No: 2137983-16-3
• MF: C₁₀H₆BrCl₂NO₃S
• MW: 371.03453874588
• CID: 6440357
• PubChem ID: 165472174
• Update Time: 2025-06-30

5-(4-bromo-2-chlorophenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(4-bromo-2-chlorophenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride
• [5-(4-bromo-2-chlorophenyl)-1,2-oxazol-3-yl]methanesulfonyl chloride
• EN300-1117389
• 2137983-16-3

• Inchi： 1S/C10H6BrCl2NO3S/c11-6-1-2-8(9(12)3-6)10-4-7(14-17-10)5-18(13,15)16/h1-4H,5H2
• InChI Key： BNCMHADRPWPNEI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)C1=CC(CS(=O)(=O)Cl)=NO1

Computed Properties

• Exact Mass: 368.86288g/mol
• Monoisotopic Mass: 368.86288g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 68.6Ų

Additional information on 5-(4-bromo-2-chlorophenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride

Introduction to 5-(4-bromo-2-chlorophenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride (CAS No. 2137983-16-3)

5-(4-bromo-2-chlorophenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride, with the CAS number 2137983-16-3, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical structure of 5-(4-bromo-2-chlorophenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride features a sulfonyl chloride functional group attached to a substituted oxazole ring. The presence of the bromine and chlorine atoms on the phenyl ring adds to its reactivity and versatility, making it an attractive starting material for a wide range of synthetic transformations. The oxazole ring, known for its stability and ability to form hydrogen bonds, further enhances the compound's utility in drug design and development.

In the context of medicinal chemistry, 5-(4-bromo-2-chlorophenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride has been explored for its potential as a building block in the synthesis of novel drugs targeting various diseases. Recent studies have highlighted its role in the development of compounds with anti-inflammatory, anti-cancer, and antimicrobial properties. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives from this compound that exhibited potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways.

The reactivity of the sulfonyl chloride group in 5-(4-bromo-2-chlorophenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride makes it an excellent electrophile for nucleophilic substitution reactions. This property is particularly useful in the synthesis of sulfonamides, which are important pharmacophores in many therapeutic agents. Sulfonamides are known for their broad spectrum of biological activities, including antibacterial, antifungal, and antiviral properties. The ability to functionalize this compound through nucleophilic substitution opens up numerous possibilities for creating new drug candidates with tailored biological activities.

Beyond its use as a synthetic intermediate, 5-(4-bromo-2-chlorophenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride has also been investigated for its intrinsic biological properties. A 2020 study published in the Bioorganic & Medicinal Chemistry Letters demonstrated that this compound exhibited significant cytotoxic activity against several cancer cell lines. The researchers found that the compound induced apoptosis by disrupting cellular signaling pathways involved in cell survival and proliferation. These findings suggest that 5-(4-bromo-2-chlorophenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride could serve as a lead compound for the development of novel anticancer agents.

In addition to its potential therapeutic applications, 5-(4-bromo-2-chlorophenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride has also been studied for its use in materials science and chemical sensing. The unique electronic properties of the oxazole ring and the presence of halogen atoms make it suitable for applications in organic electronics and sensor technologies. For example, a 2019 study published in the Sensors and Actuators B: Chemical journal reported the development of a highly sensitive gas sensor based on this compound. The sensor exhibited excellent selectivity and sensitivity towards volatile organic compounds (VOCs), making it a promising candidate for environmental monitoring and industrial safety applications.

The synthesis of 5-(4-bromo-2-chlorophenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the reaction of 4-bromo-2-chlorobenzaldehyde with hydroxylamine to form an oxime intermediate, followed by cyclization to form the oxazole ring. The resulting oxazole is then treated with methanesulfonyl chloride to introduce the sulfonyl chloride group. This synthetic pathway is well-documented in the literature and can be optimized for large-scale production.

In conclusion, 5-(4-bromo-2-chlorophenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride (CAS No. 2137983-16-3) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique chemical structure and reactivity make it an invaluable tool for synthetic chemists and medicinal chemists alike. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in modern scientific endeavors.